Cas no 2095192-21-3 (rac-(1R,5S,6R)-3-Azabicyclo[3.2.0]heptan-6-ol hydrochloride)

• Product Name: rac-(1R,5S,6R)-3-Azabicyclo[3.2.0]heptan-6-ol hydrochloride
• CAS No: 2095192-21-3
• MF: C₆H₁₂ClNO
• MW: 149.618580818176
• CID: 4637529
• Update Time: 2025-05-23

rac-(1R,5S,6R)-3-Azabicyclo[3.2.0]heptan-6-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• rac-(1R,5S,6R)-3-Azabicyclo[3.2.0]heptan-6-ol hydrochloride
• (1R,5S,6R)-3-azabicyclo[3.2.0]heptan-6-ol;hydrochloride

• Inchi： 1S/C6H11NO.ClH/c8-6-1-4-2-7-3-5(4)6;/h4-8H,1-3H2;1H/t4-,5+,6+;/m0./s1
• InChI Key： XMKPHELWJMSDHY-FPKZOZHISA-N
• SMILES： Cl.O[C@@H]1C[C@H]2CNC[C@H]21

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 105
• Topological Polar Surface Area: 32.299

Additional information on rac-(1R,5S,6R)-3-Azabicyclo[3.2.0]heptan-6-ol hydrochloride

Rac-(1R,5S,6R)-3-Azabicyclo[3.2.0]heptan-6-ol Hydrochloride: A Comprehensive Overview

The compound rac-(1R,5S,6R)-3-Azabicyclo[3.2.0]heptan-6-ol hydrochloride, identified by the CAS number 2095192-21-3, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of bicyclic amines and has garnered attention due to its unique structural properties and potential applications in drug development.

Structural Insights: The molecule's core structure is a bicyclic system, specifically a 3-Azabicyclo[3.2.0]heptane framework, which is characterized by a fused ring system consisting of two rings: one three-membered and another five-membered ring. The hydroxyl group (-OH) is located at the 6-position of the bicyclic system, while the amino group (-NH) is at the 3-position. This arrangement imparts unique steric and electronic properties to the molecule, making it a promising candidate for various chemical modifications and biological studies.

Synthesis and Characterization: The synthesis of rac-(1R,5S,6R)-3-Azabicyclo[3.2.0]heptan-6-ol hydrochloride involves multi-step organic reactions, including ring-forming processes and stereochemical control to achieve the desired stereochemistry. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure samples, which are crucial for pharmacological studies.

Pharmacological Properties: This compound exhibits interesting pharmacological properties, particularly in its interaction with biological systems. Studies have shown that rac-(1R,5S,6R)-3-Azabicyclo[3.2.0]heptan-6-ol hydrochloride has potential as a ligand for various receptors, including GPCRs (G-protein coupled receptors). Its ability to modulate receptor activity makes it a valuable tool in drug discovery efforts targeting neurological disorders such as anxiety and depression.

Recent Research Findings: In 2023, researchers reported significant findings regarding the bioavailability and metabolic stability of rac-(1R,5S,6R)-3-Azabicyclo[3.2.0]heptan-6-ol hydrochloride in preclinical models. These studies highlighted its favorable pharmacokinetic profile, suggesting potential for oral administration in therapeutic settings.

Applications in Drug Development: The compound's unique structure and pharmacological properties have positioned it as a lead candidate in several drug development pipelines. Its ability to act as a selective agonist or antagonist at specific receptor subtypes offers opportunities for treating conditions such as chronic pain and neurodegenerative diseases.

Future Directions: Ongoing research is focused on optimizing the compound's bioavailability and efficacy through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield further insights into its therapeutic potential.

In conclusion, rac-(1R,5S,6R)-3-Azabicyclo[3.2.0]heptan-6-ol hydrochloride represents a promising molecule with diverse applications in organic chemistry and pharmacology. Its continued exploration will undoubtedly contribute to advancements in drug discovery and development.